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For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecyl acrylate is an acrylic acid ester that serves as a versatile monomer in the synthesis of
a wide range of polymers. Its long alkyl chain imparts unique properties to the resulting
polymers, such as hydrophobicity, flexibility, and a low glass transition temperature. These
characteristics make poly(undecyl acrylate) and its copolymers valuable materials in various
fields, including coatings, adhesives, and, increasingly, in biomedical applications. This guide
provides a comprehensive overview of the commercial sources of undecyl acrylate, its key
physicochemical properties, safety and handling considerations, a detailed protocol for its
polymerization, and methods for the characterization of the resulting polymer. The information
presented herein is intended to equip researchers and professionals in drug development and
materials science with the necessary knowledge to effectively source and utilize this monomer
in their work.
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Commercial Sources and Suppliers of Undecyl
Acrylate

A variety of chemical suppliers offer undecyl acrylate for research and development purposes.
The purity and available quantities can vary, so it is crucial to select a supplier that meets the
specific needs of your application. Below is a comparative table of notable suppliers.

. . Available
Supplier Product Name CAS Number Purity/Grade .
Quantities
Alfa Chemistry Undecyl acrylate ~ 20690-61-3 Varies Inquire
) Multiple
PubChem Undecyl acrylate ~ 20690-61-3 Varies ) )
Suppliers Listed
Multiple
] UNDECYL _ ,
ChemicalBook 20690-61-3 Varies Suppliers
ACRYLATE _
Listed[1]
Santa Cruz _ _
) Undecyl acrylate ~ 20690-61-3 Varies Inquire
Biotechnology
) Gram to
TCI America Undecyl acrylate  20690-61-3 >98% )
Kilogram

Physicochemical Properties

Undecyl acrylate is a clear, colorless liquid with a characteristic acrid odor. Its key physical
and chemical properties are summarized in the table below.
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Property Value

CAS Number 20690-61-3[2]

Molecular Formula C14H2602[2]

Molecular Weight 226.36 g/mol [2]

Boiling Point 288.8+9.0 °C (Predicted)[1]
Density 0.876+0.06 g/cm3 (Predicted)[1]
IUPAC Name undecyl prop-2-enoate[2]

Applications in Research and Drug Development

The long alkyl chain of undecyl acrylate imparts significant hydrophobicity to polymers,
making it a valuable monomer for applications where water resistance is desired. In the context
of drug development, poly(undecyl acrylate) and its copolymers are being explored for the
formulation of drug delivery systems for hydrophobic drugs.

+ Nanoparticle-based Drug Delivery: The amphiphilic nature of copolymers containing undecyl
acrylate allows for the formation of self-assembled nanoparticles in aqueous environments.
These nanopatrticles can encapsulate hydrophobic drugs within their core, improving their
solubility and bioavailability.[3]

o Hydrogels for Controlled Release: While poly(undecyl acrylate) itself is hydrophobic, it can
be copolymerized with hydrophilic monomers to form hydrogels. The hydrophobic domains
within the hydrogel network can serve as reservoirs for hydrophobic drugs, allowing for their
sustained release over time.

e Mucoadhesive Formulations: The hydrophobic nature of undecyl acrylate-containing
polymers can enhance their interaction with mucosal surfaces, prolonging the residence time
of drug formulations and improving drug absorption.

Safety and Handling

Acrylate monomers are known skin and eye irritants and can cause respiratory irritation. It is
essential to handle undecyl acrylate in a well-ventilated fume hood and to wear appropriate
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personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Storage: Undecyl acrylate should be stored in a cool, dry, and well-ventilated area, away from
sources of ignition.[4] It is typically stabilized with an inhibitor, such as hydroquinone
monomethyl ether (MEHQ), to prevent spontaneous polymerization. The effectiveness of the
inhibitor is dependent on the presence of oxygen, so it is crucial to store the monomer under an
air atmosphere, not under inert gas.[4]

Spills: In the event of a spill, absorb the material with an inert absorbent and dispose of it in
accordance with local regulations.

Experimental Protocol: Synthesis of Poly(undecyl
acrylate) via Free-Radical Polymerization

This protocol describes the synthesis of poly(undecyl acrylate) by free-radical polymerization
using azobisisobutyronitrile (AIBN) as the initiator. This method is a common and
straightforward approach for the synthesis of poly(alkyl acrylates).

Materials:

Undecyl acrylate (inhibitor removed)

¢ Azobisisobutyronitrile (AIBN)

e Anhydrous toluene

e Methanol

e Round-bottom flask with a magnetic stir bar
o Condenser

» Nitrogen or argon gas inlet

e Heating mantle with a temperature controller

e Schlenk line or similar inert atmosphere setup
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Procedure:

« Inhibitor Removal: Pass the undecyl acrylate monomer through a column of basic alumina
to remove the polymerization inhibitor.

e Reaction Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a condenser
under a nitrogen or argon atmosphere.

o Reagent Addition: To the flask, add the purified undecyl acrylate and anhydrous toluene. A
typical monomer concentration is 1-2 M.

« Initiator Addition: Add AIBN to the reaction mixture. The initiator concentration is typically in
the range of 0.1-1 mol% with respect to the monomer.

o Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove
dissolved oxygen, which can inhibit the polymerization.

o Polymerization: Immerse the flask in a preheated oil bath at 60-80 °C and stir the reaction
mixture vigorously. The polymerization time can range from a few hours to 24 hours,
depending on the desired conversion.

» Precipitation and Purification: After the desired reaction time, cool the flask to room
temperature. Precipitate the polymer by slowly adding the reaction mixture to a large excess
of cold methanol with vigorous stirring.

« |solation and Drying: Collect the precipitated polymer by filtration and wash it several times
with fresh methanol to remove any unreacted monomer and initiator. Dry the polymer under
vacuum at a slightly elevated temperature (e.g., 40-50 °C) until a constant weight is
achieved.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1607107/docs?utm_src=pdf-body#undecyl-acrylate-a-comprehensive-technical-guide-to-commercial-sources-synthesis-and-applications
https://www.benchchem.com/product/b1607107/docs?utm_src=pdf-body#undecyl-acrylate-a-comprehensive-technical-guide-to-commercial-sources-synthesis-and-applications
https://www.benchchem.com/product/b1607107/docs?utm_src=pdf-body-img#undecyl-acrylate-a-comprehensive-technical-guide-to-commercial-sources-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Free-Radical Polymerization Workflow of Undecyl Acrylate.

Analytical Characterization of Poly(undecyl acrylate)

The synthesized poly(undecyl acrylate) can be characterized by various analytical techniques
to determine its molecular weight, thermal properties, and chemical structure.

Gel Permeation Chromatography (GPC)

GPC, also known as Size Exclusion Chromatography (SEC), is used to determine the number-
average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity
index (PDI = Mw/Mn) of the polymer. A typical GPC analysis involves dissolving the polymer in
a suitable solvent, such as tetrahydrofuran (THF), and passing it through a column packed with
a porous gel.[5] Larger polymer chains elute faster than smaller ones, allowing for the
determination of the molecular weight distribution.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal properties of the polymer, such as the glass transition
temperature (Tg). The Tg is an important parameter as it indicates the temperature at which the
polymer transitions from a rigid, glassy state to a more flexible, rubbery state. For poly(undecyl
acrylate), the Tg is expected to be well below room temperature due to the flexibility imparted
by the long alkyl side chain. A typical DSC thermogram shows a step change in the heat flow at
the Tqg.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR and *3C NMR spectroscopy are powerful tools for confirming the chemical structure of
the synthesized polymer. The *H NMR spectrum of poly(undecyl acrylate) will show
characteristic peaks corresponding to the protons in the polymer backbone and the undecyl
side chain. For instance, a broad signal around 4.0 ppm is typically assigned to the protons of
the methylene group adjacent to the ester oxygen (-OCHz-), while signals in the region of 0.8-
1.7 ppm correspond to the other protons of the alkyl chain and the polymer backbone.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to confirm the polymerization of undecyl acrylate by
monitoring the disappearance of the characteristic C=C bond stretching vibration of the acrylate
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monomer (typically around 1635 cm~1) and the appearance of the characteristic C=0 stretching
vibration of the ester group in the polymer (around 1730 cm™1).

Conclusion

Undecyl acrylate is a valuable monomer for the synthesis of polymers with tailored properties
for a variety of applications, including advanced drug delivery systems. This guide has provided
a comprehensive overview of the commercial sources, physicochemical properties, safe
handling procedures, and a detailed experimental protocol for the polymerization of undecyl
acrylate. The information on the analytical characterization of the resulting polymer will aid
researchers in verifying the success of their synthesis and in understanding the properties of
their materials. By leveraging the information presented in this guide, scientists and drug
development professionals can confidently source and utilize undecyl acrylate in their
research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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